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Compound of Interest

Compound Name: Blue 16

Cat. No.: B1170599

An In-depth Technical Guide on the Safety and Handling of "Blue 16" Compounds

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The designation "Blue 16" is commonly associated with at least two distinct chemical
compounds: C.I. Pigment Blue 16 (Phthalocyanine) and HC Blue No. 16. These substances
possess significantly different chemical properties and toxicological profiles. A failure to
differentiate between them can lead to improper handling and potential safety hazards. This
guide provides a comprehensive overview of the safety data, handling precautions, and
recommended experimental workflows for both compounds to ensure their safe use in research
and development environments.

Compound Identification and Differentiation

It is imperative to verify the specific compound being used, primarily through its Chemical
Abstracts Service (CAS) number.
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Identifier

C.I. Pigment Blue 16

HC Blue No. 16

Common Name

Phthalocyanine[1][2]

HC Blue No. 16[3][4]

Heliogen Blue 7560, Lionol

Synonyms Bluequat bromide[3][4
ynony Blue KW[1][2] a 51141
CAS Number 574-93-6[1][2] 502453-61-4[3][4]
] Laboratory chemical, ] )
Primary Use Hair coloring agent[4]

pigment[1][5]

C.l. Pigment Blue 16 (Phthalocyanine)

CAS Number: 574-93-6

This compound is a metal-free phthalocyanine, a large, aromatic macrocyclic compound. It is

widely used as a pigment and in laboratory settings.

Safety Data Summary

Based on available Safety Data Sheets (SDS), C.I. Pigment Blue 16 is not classified as a
hazardous substance under the 2012 OSHA Hazard Communication Standard (29 CFR
1910.1200).[1] It is a purple, odorless, solid powder.[2]

Table 1: Physical and Chemical Properties of C.I. Pigment Blue 16

Property Value Source

Molecular Formula Cs2H1sNs [2]

Molecular Weight 514.54 g/mol [2]

Appearance Purple powder solid [2]

Odor No information available [2]

Solubility Insoluble in water [5]

Stability Stable under normal conditions  [2]
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Table 2: Toxicological Data for C.l. Pigment Blue 16

Toxicity Metric Value

Source

o No data available; not
Acute Oral Toxicity ]
expected to be toxic

[5]L6]

Skin Corrosion/Irritation Not classified as an irritant

[1]

Serious Eye Damage/Irritation Not classified as an irritant

[1]

Carcinogenicity No data available

Handling Precautions and Personal Protective

Equipment (PPE)

While not classified as hazardous, adherence to good laboratory practice is essential.

o Engineering Controls: Ensure adequate ventilation in areas where the powder is handled to

minimize dust inhalation.[2]

o Personal Protective Equipment (PPE):

o

Eye Protection: Wear safety glasses with side-shields or goggles.[7]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[8]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[7]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically required.[7] For large-scale operations or in cases of

insufficient ventilation, a NIOSH-approved respirator for particulates may be used.[7]

First Aid Measures

« Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

» Skin Contact: Wash the affected area with soap and plenty of water.[1]
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» Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least
15 minutes. Seek medical attention if irritation persists.[1]

« Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek
medical attention.[1]

Storage and Disposal

o Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed and
away from oxidizing agents.[2]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

HC Blue No. 16

CAS Number: 502453-61-4

This compound is a secondary amine used in semi-permanent hair dye formulations.[4] Its
toxicological profile is significantly different from C.l. Pigment Blue 16.

Safety Data Summary

HC Blue No. 16 is classified as harmful if swallowed and harmful to aquatic life with long-lasting
effects.[3]

Table 3: Physical and Chemical Properties of HC Blue No. 16
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Property Value Source
Molecular Formula C23H30BrNsOz2 [3114]
Molecular Weight 460.4 g/mol [3][4]
Appearance Dark blue powder [4]
) Purity of batches used for
Purity o ) [4]
toxicity testing was reported.
Stability in typical hair dye
o formulations was not reported.
Stability _ [4]
Can be nitrosated to form
nitrosamine.
Table 4: Toxicological Data for HC Blue No. 16
Toxicity Metric Value Source

Acute Oral Toxicity (LD50)

Estimated between 600 and
2000 mg/kg bw (rats)

[4]

> 2000 mg/kg bw (mice)

[4]

GHS Hazard Statements

H302: Harmful if swallowed

[3]

H412: Harmful to aquatic life

with long lasting effects

[3]

Hazard Classes

Acute Toxicity, Oral (Category
4)

[3]

Aquatic Chronic (Category 3)

[3]

Handling Precautions and Personal Protective

Equipment (PPE)

Given its acute oral toxicity and environmental hazards, stringent handling protocols are

required.
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e Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood
to avoid inhalation and exposure.

» Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles are required.

o Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile rubber) and change them

immediately if contaminated.

o Skin and Body Protection: Wear a chemically resistant lab coat and ensure no skin is

exposed.

o Respiratory Protection: A NIOSH-approved respirator may be necessary if handling large
guantities or if engineering controls are insufficient.

First Aid Measures
¢ Inhalation: Move to fresh air. Seek immediate medical attention.

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Call a poison control center or doctor immediately for treatment advice. Rinse
mouth. Do not induce vomiting.

Storage and Disposal

o Storage: Store in a secure, well-ventilated area, away from incompatible materials. Keep
container tightly closed.

o Disposal: This material is hazardous to the aquatic environment. Dispose of it as hazardous
waste in accordance with all applicable regulations. Do not allow it to enter drains or
waterways.
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Experimental Workflows and Protocols

The following sections provide generalized protocols for handling chemical powders like "Blue
16" in a research laboratory.

Protocol: Receiving and Storing a New Chemical
Powder

 Verification: Upon receipt, verify the chemical name and CAS number against the purchase
order and the container label.

SDS Acquisition: Ensure a current Safety Data Sheet is readily available to all laboratory
personnel.

Initial Inspection: Inspect the container for any damage or leaks. Wear appropriate PPE
during inspection.

Labeling: If repackaging, ensure the new container is appropriately labeled with the full
chemical name, CAS number, hazard warnings, and date received.

Storage: Store the chemical in the designated storage area according to the conditions
specified in the SDS (e.g., temperature, ventilation, incompatibilities).

Protocol: Weighing and Preparing Solutions

o PPE: Don the appropriate PPE as specified for the compound (see sections 2.2 and 3.2).

Engineering Controls: Perform all weighing and solution preparation inside a chemical fume
hood or on a bench with adequate local exhaust ventilation to minimize inhalation of the
powder.

Weighing: Use a tared weigh boat or paper. Handle with care to avoid creating airborne dust.

Dissolution: Slowly add the powder to the solvent. Do not add solvent directly to the bulk
powder in a way that could cause splashing.

Cleaning: Clean the balance and surrounding area immediately after use. Dispose of any
contaminated materials (e.g., weigh paper, gloves) as hazardous waste.
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Mandatory Visualizations

The following diagrams illustrate key logical and experimental workflows for handling chemical
compounds in a laboratory setting.
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General Chemical Handling Workflow

Preparation

Consult Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)

Handling

Retrieve Chemical from Storage

;

Weighing / Solution Prep

:

Perform Experiment in Ventilated Area

leanup & Disposal

Clean Work Area Return Chemical to Storage

\

Segregate & Label Waste

\

Dispose of Waste per SDS & Regulations
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Decision Logic for Handling 'Blue 16

Received 'Blue 16

Identify CAS Number

502453-61-4

CAS: 574-93-6 CAS: 502453-61-4 CAS Unknown
(C.I. Pigment Blue 16) (HC Blue No. 16) Treat as Hazardous

Follow Standard Lab Procedures Follow Strict Hazardous Protocol
(Section 2.2) (Section 3.2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Blue 16" safety data sheet and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170599#blue-16-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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